1-(5-chloro-2-methoxyphenyl)-3-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)urea
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Description
1-(5-chloro-2-methoxyphenyl)-3-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)urea is a useful research compound. Its molecular formula is C18H18ClN5O2 and its molecular weight is 371.83. The purity is usually 95%.
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Scientific Research Applications
Environmental Exposure and Effects of Pesticides
Exposure in Children : Studies have reported widespread exposure to organophosphorus (OP) and pyrethroid (PYR) pesticides in children, indicating chronic environmental exposure. These findings were based on the detection of specific urinary metabolites, which serve as direct indicators of exposure. Research in South Australia and Italy highlighted the presence of these pesticides' metabolites in children's urine, suggesting environmental exposure sources such as agricultural activities and residential proximity to treated areas (Babina et al., 2012); (Bravo et al., 2019).
Methodologies for Detection : Research has developed methodologies for detecting pesticide exposure through urinary metabolites, emphasizing the importance of these methods in assessing exposure levels and potential health risks. Studies have quantified metabolites such as 3-phenoxybenzoic acid (3PBA) and 3,5,6-trichloro-2-pyridinol (TCPy), which are markers for PYR and OP pesticide exposure, respectively. These methodologies are crucial for understanding the exposure dynamics and potential health implications of pesticides, including organophosphates and pyrethroids (Filippi et al., 2021); (Trunnelle et al., 2014).
Properties
IUPAC Name |
1-(5-chloro-2-methoxyphenyl)-3-[[6-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]urea |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClN5O2/c1-24-16(7-8-22-24)14-5-3-12(10-20-14)11-21-18(25)23-15-9-13(19)4-6-17(15)26-2/h3-10H,11H2,1-2H3,(H2,21,23,25) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UINPZPPGIBPXBN-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)C2=NC=C(C=C2)CNC(=O)NC3=C(C=CC(=C3)Cl)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClN5O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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